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Compound of Interest

Compound Name: N-Boc-2-iodoaniline

Cat. No.: B062990 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of N-Boc-2-iodoaniline

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of key chemical intermediates is paramount. N-Boc-2-
iodoaniline, a halogenated and protected aniline derivative, serves as a crucial building block

in the synthesis of a wide array of complex organic molecules, including pharmaceuticals and

materials for organic electronics. This technical guide provides a comprehensive overview of its

core physicochemical properties, experimental protocols for its synthesis and analysis, and

visualizations of key chemical transformations.

Core Physicochemical Data
The fundamental physicochemical properties of N-Boc-2-iodoaniline are summarized in the

table below, providing a quick reference for experimental design and reaction planning.
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Property Value Reference

Molecular Formula C₁₁H₁₄INO₂ [1][2]

Molecular Weight 319.14 g/mol [1][2][3]

IUPAC Name
tert-butyl N-(2-

iodophenyl)carbamate
[1]

CAS Number 161117-84-6 [1]

Boiling Point 85-95 °C at 0.5 mmHg [3]

Density 1.277 g/mL at 25 °C [3]

Predicted pKa 13.08 ± 0.70 [3]

Predicted XlogP 3.4 [1]

Refractive Index (n²⁰/D) 1.5690 (lit.) [3]

Appearance

Not explicitly stated for N-Boc-

2-iodoaniline, but related

compounds are crystalline

solids.

Solubility

Not explicitly stated, but

expected to be soluble in

common organic solvents like

THF, DCM, and ethyl acetate.

Spectroscopic and Safety Information
Spectroscopic data is critical for the identification and characterization of N-Boc-2-iodoaniline.

While specific spectra for this compound were not detailed in the provided search results,

general information on expected spectroscopic features is available.[1] Safety information is

also a key consideration for handling this compound in a laboratory setting.
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Data Type Information Reference

¹³C NMR Spectra
Available from spectral

databases.
[1]

Mass Spectrometry (GC-MS)
Available from spectral

databases.
[1]

Hazards Identification

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation, Very toxic

to aquatic life.

[1]

Experimental Protocols
Detailed experimental protocols are essential for the successful synthesis, purification, and

application of N-Boc-2-iodoaniline. The following sections outline key methodologies.

Synthesis of N-Boc-2-iodoaniline
This procedure describes the protection of the amine group of 2-iodoaniline using di-tert-butyl

dicarbonate (Boc₂O).

Materials:

2-Iodoaniline

Di-tert-butyl dicarbonate (Boc₂O)

Dry Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

tert-Butyl methyl ether (TBME)

0.1 N aqueous Hydrochloric acid (HCl)

Magnesium sulfate (MgSO₄)
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Procedure:

Dissolve 2-iodoaniline in dry THF in a round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (Boc₂O) (1.0 equivalent) to the solution. For a more general

protocol, an amine base such as triethylamine or pyridine can be added to scavenge the acid

byproduct.[4]

Allow the reaction mixture to warm to room temperature and stir overnight.

Quench the reaction by adding a saturated aqueous NaHCO₃ solution.

Extract the aqueous layer with tert-butyl methyl ether (3 x 25 mL).[4]

Combine the organic extracts and wash with 0.1 N aqueous HCl (3 x 100 mL) followed by a

saturated aqueous NaHCO₃ solution (1 x 50 mL).[4]

Dry the organic phase over anhydrous MgSO₄.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator to yield the crude N-Boc-2-iodoaniline.

The crude product can be further purified by flash column chromatography on silica gel or by

distillation under reduced pressure.

Purification by Short-Path Distillation
For purification of the final product, short-path distillation is an effective method.

Procedure:

Transfer the crude N-Boc-2-iodoaniline to a round-bottom flask suitable for distillation.

Assemble a short-path distillation apparatus.

Apply a vacuum (e.g., 0.04 - 0.5 mmHg).[5]
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Gently heat the flask in an oil bath.

Collect the fraction that distills at the appropriate temperature range (e.g., 85-102 °C,

depending on the vacuum).[5]

Visualizing Chemical Processes
Graphical representations of experimental workflows and chemical transformations can greatly

aid in understanding the processes involved.

Synthesis Workup Purification

2-Iodoaniline in THF Add Boc₂O at 0 °C Stir overnight at RT Quench with NaHCO₃ Extract with TBME Wash with HCl and NaHCO₃ Dry over MgSO₄ Concentrate Short-path Distillation endPure N-Boc-2-iodoaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of N-Boc-2-iodoaniline.

A common subsequent reaction for N-Boc protected anilines is the deprotection of the Boc

group to liberate the free amine, which is often necessary for further synthetic steps.

N-Boc-2-iodoaniline
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Deprotection

Acidic Conditions
(e.g., TFA in DCM or HCl in Dioxane)

Isobutylene
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Caption: Deprotection of N-Boc-2-iodoaniline to yield 2-iodoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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